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Compound of Interest

Compound Name: D-Glutamic acid-13C5,15N

Cat. No.: B13857148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and isotopic purity

analysis of D-Glutamic acid-13C5,15N. This isotopically labeled compound is a crucial tool in

metabolic research, drug discovery, and mechanistic studies, enabling the precise tracking of

glutamic acid metabolism and its role in various physiological and pathological processes. This

document outlines a viable chemoenzymatic synthetic route, detailed analytical protocols for

assessing isotopic and enantiomeric purity, and presents quantitative data in a clear, tabular

format.

Synthesis of D-Glutamic acid-13C5,15N
The synthesis of D-Glutamic acid-13C5,15N can be efficiently achieved through a

chemoenzymatic approach starting from the commercially available L-Glutamic acid-13C5,15N.

This strategy involves the racemization of the L-enantiomer to produce a racemic mixture of

DL-Glutamic acid-13C5,15N, followed by an enzymatic resolution to selectively isolate the D-

enantiomer.

Proposed Synthetic Workflow
The proposed synthetic pathway consists of three main stages: N-acetylation of the starting

material, racemization of the N-acetyl-L-Glutamic acid-13C5,15N, and enzymatic resolution to

yield the desired D-enantiomer.
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isotopic-purity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b13857148?utm_src=pdf-body-img
https://www.benchchem.com/product/b13857148#d-glutamic-acid-13c5-15n-synthesis-and-isotopic-purity
https://www.benchchem.com/product/b13857148#d-glutamic-acid-13c5-15n-synthesis-and-isotopic-purity
https://www.benchchem.com/product/b13857148#d-glutamic-acid-13c5-15n-synthesis-and-isotopic-purity
https://www.benchchem.com/product/b13857148#d-glutamic-acid-13c5-15n-synthesis-and-isotopic-purity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13857148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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